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Compound of Interest

Compound Name: Phosphine oxide, tripropyl-

Cat. No.: B073959 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Tripropylphosphine oxide (TPPO) is an organophosphorus compound with the chemical

formula (CH₃CH₂CH₂)₃PO. While not as extensively documented in organic synthesis literature

as its triphenyl analogue, its properties as a trialkylphosphine oxide suggest a range of

potential applications. This document provides an overview of its synthesis, physical properties,

and likely applications based on the general reactivity of trialkylphosphine oxides. The

protocols provided are representative and may require optimization for specific substrates and

reaction conditions.

Physical and Chemical Properties
Tripropylphosphine oxide is a moisture-sensitive crystalline solid at room temperature. Its

physical properties are summarized in the table below.
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Property Value Reference

CAS Number 1496-94-2 [1][2]

Molecular Formula C₉H₂₁OP [2]

Molecular Weight 176.24 g/mol [2]

Melting Point 38-39 °C [3]

Boiling Point 70-71 °C @ 7 Torr [1]

Density 0.875 g/cm³ [3]

Appearance White crystalline solid [3]

Solubility Moisture sensitive [3]

Applications in Organic Synthesis
Based on the known chemistry of phosphine oxides, the primary applications of

tripropylphosphine oxide in organic synthesis are expected to be as a ligand in transition metal

catalysis and as a metal extractant.

Ligand in Transition Metal Catalysis
Trialkylphosphine oxides can function as stabilizing ligands for transition metal catalysts,

particularly in palladium-catalyzed cross-coupling reactions.[4] The oxygen atom of the

phosphine oxide can coordinate to the metal center, preventing the aggregation and

precipitation of the metal catalyst, thereby maintaining its catalytic activity.[4] This can lead to

improved reaction rates and reproducible yields.[4]

Potential Advantages:

Air Stability: Unlike their corresponding trialkylphosphines, which are often air-sensitive,

trialkylphosphine oxides are generally stable in air, making them easier to handle.

Enhanced Catalyst Longevity: By preventing catalyst decomposition, these ligands can

prolong the active lifetime of the catalyst in a reaction mixture.[4]
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A general workflow for utilizing tripropylphosphine oxide as a ligand is presented below.
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Reaction Setup

Reaction

Work-up and Purification

Combine Aryl Halide,
Coupling Partner,

and Base

Add Palladium Precatalyst

Add Tripropylphosphine Oxide

Add Anhydrous Solvent

Heat Reaction Mixture
under Inert Atmosphere

Quench Reaction

Aqueous Work-up

Chromatographic
Purification

Isolated Product
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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